Cas no 338990-70-8 (3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI))
3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI)
- tert-butyl 2-(methylamino)pyridine-3-carboxylate
- tert-butyl 2-(methylamino)nicotinate
- ONMWRJQIJQAPQD-UHFFFAOYSA-N
- t-butyl 2-(N-methylamino)nicotinate
- DA-42729
- SCHEMBL5005730
- tert-butyl2-(methylamino)nicotinate
- 338990-70-8
- 2-Methylaminonicotinic acid tert-butyl ester
- t-butyl 2-(methylamino)nicotinate
- 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethyl ester
- EN300-6508542
- 3-pyridinecarboxylic acid,2-(methylamino)-,1,1-dimethylethyl ester
-
- Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-6-5-7-13-9(8)12-4/h5-7H,1-4H3,(H,12,13)
- InChI Key: ONMWRJQIJQAPQD-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CN=C1NC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Boiling Point: 290.8±20.0°C at 760 mmHg
3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI) Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C(BD532830)
3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6508542-0.05g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-0.1g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-0.25g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-0.5g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-1.0g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-2.5g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-5.0g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-6508542-10.0g |
tert-butyl 2-(methylamino)pyridine-3-carboxylate |
338990-70-8 | 10g |
$3131.0 | 2023-05-31 | ||
| Ambeed | A302839-100mg |
tert-Butyl 2-(methylamino)nicotinate |
338990-70-8 | 95% | 100mg |
$139.0 | 2025-02-27 | |
| Ambeed | A302839-250mg |
tert-Butyl 2-(methylamino)nicotinate |
338990-70-8 | 95% | 250mg |
$231.0 | 2025-02-27 |
3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI)
Introduction to 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethylester(9CI) and Its Significance in Modern Chemical Biology
The compound with the CAS number 338990-70-8, identified as 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethylester(9CI), represents a fascinating molecule in the realm of chemical biology. This compound belongs to the pyridine derivative family, a class of heterocyclic aromatic compounds that have garnered significant attention due to their diverse biological activities and applications in pharmaceuticals. The structural features of this molecule, particularly the presence of a methylamino group and a 1,1-dimethylethylester moiety, contribute to its unique chemical properties and potential biological functions.
Pyridine derivatives are widely recognized for their role as pharmacophores in drug discovery. The versatility of pyridine rings in medicinal chemistry stems from their ability to interact with biological targets through various mechanisms, including hydrogen bonding, hydrophobic interactions, and metal coordination. In the case of 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethylester(9CI), the methylamino substituent at the 2-position introduces a basic nitrogen atom, which can participate in hydrogen bonding or form salt bridges with acidic residues in protein targets. This feature makes the compound a promising candidate for developing modulators of enzyme activity or receptor binding.
The 1,1-dimethylethylester group at the carboxyl position enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This property is particularly advantageous for designing drugs that require cellular uptake to exert their therapeutic effects. Additionally, esters are known to be susceptible to hydrolysis under physiological conditions, which can be exploited for controlled drug release or prodrug strategies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethylester(9CI) with high precision. These computational tools have been instrumental in identifying potential drug candidates by virtual screening of large compound libraries. Studies have shown that pyridine-based compounds can interact with a wide range of biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The structural motifs present in this compound make it a valuable scaffold for designing inhibitors or activators of such targets.
In vitro studies have demonstrated that derivatives of pyridinecarboxylic acids exhibit various biological activities. For instance, some pyridinecarboxylic acid esters have been reported to possess anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes or modulating cytokine production. Furthermore, the methylamino group can serve as a linker between two pharmacophoric units, enhancing the binding affinity and selectivity of drug candidates. This concept has been successfully applied in the development of dual-target inhibitors that simultaneously modulate two different biological pathways.
The synthesis of 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethylester(9CI) involves multi-step organic reactions that highlight the synthetic versatility of pyridine derivatives. The introduction of the methylamino group typically requires reductive amination or nucleophilic substitution reactions on an appropriately substituted pyridine precursor. The esterification step at the carboxyl position can be achieved using various esterification methods such as reaction with alcohols in the presence of acid catalysts or using coupling reagents like thionyl chloride or DCC (dicyclohexylcarbodiimide). These synthetic strategies underscore the importance of well-designed synthetic routes in medicinal chemistry for producing complex molecules like this one.
The pharmacokinetic properties of 3-Pyridinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethylester(9CI) are critical factors that determine its suitability as a drug candidate. In vivo studies have revealed that pyridine-based compounds can exhibit variable absorption, distribution, metabolism, excretion (ADME) profiles depending on their structural features. The presence of lipophilic groups like the 1,-dimethylethylester moiety generally enhances oral bioavailability by promoting passive diffusion across cell membranes. However, polar functional groups such as the amine and carboxylate (after hydrolysis) can affect renal excretion and metabolic clearance rates.
Recent research has also explored the potential applications of this compound in targeted drug delivery systems. Nanotechnology-based approaches have been employed to encapsulate small molecules like pyridine derivatives within lipid nanoparticles or polymeric micelles for improved delivery efficiency and reduced toxicity。 These formulations have shown promise in enhancing therapeutic outcomes by optimizing drug release profiles and minimizing off-target effects.
The role of 3-Pyridinecarboxylic acid, 2-(methylamino)-, , 1,-dimethylethylester((9CI) ) extends beyond its use as an isolated compound; it serves as a building block for more complex molecules with enhanced pharmacological properties。 By modifying its structure through functional group interconversion or scaffold hopping, researchers can generate novel derivatives with tailored biological activities。 This modular approach has been successfully applied in hit-to-lead optimization campaigns, where initial hits are transformed into potent drug candidates through iterative chemical modifications。
The future prospects for this compound are promising, given its structural features and potential biological functions。 Continued research efforts are expected to uncover new therapeutic applications, particularly in areas such as oncology, neurology, and infectious diseases。 Additionally, advances in green chemistry may lead to more sustainable synthetic methodologies for producing pyridine-based compounds, reducing environmental impact while maintaining high yields and purity standards。
338990-70-8 (3-Pyridinecarboxylicacid,2-(methylamino)-,1,1-dimethylethylester(9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)